Cas no 61717-00-8 (1H-Pyrazole-4-carbonyl isocyanate, 1-ethyl-3-nitro-)

• Product Name: 1H-Pyrazole-4-carbonyl isocyanate, 1-ethyl-3-nitro-
• CAS No: 61717-00-8
• MF: C₇H₆N₄O₄
• MW: 210.14694070816
• CID: 468648
• PubChem ID: 71392932
• Update Time: 2025-04-19

1H-Pyrazole-4-carbonyl isocyanate, 1-ethyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonyl isocyanate, 1-ethyl-3-nitro-
• 1-ethyl-3-nitropyrazole-4-carbonyl isocyanate
• DTXSID00814720
• 1-Ethyl-3-nitro-1H-pyrazole-4-carbonyl isocyanate
• 61717-00-8

• Inchi： 1S/C7H6N4O4/c1-2-10-3-5(7(13)8-4-12)6(9-10)11(14)15/h3H,2H2,1H3
• InChI Key： FWAFZHCCUSKRGX-UHFFFAOYSA-N
• SMILES： O=C(C1C([N+](=O)[O-])=NN(C=1)CC)N=C=O

Computed Properties

• Exact Mass: 210.03898
• Monoisotopic Mass: 210.03890469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 107.46